Cas no 61317-27-9 (1H-Indazol-3-amine, 5-chloro-N,N-dimethyl-)

1H-Indazol-3-amine, 5-chloro-N,N-dimethyl- structure
61317-27-9 structure
Product Name:1H-Indazol-3-amine, 5-chloro-N,N-dimethyl-
CAS No:61317-27-9
MF:C9H10ClN3
MW:195.648800373077
CID:484351
PubChem ID:21516160
Update Time:2025-04-19

1H-Indazol-3-amine, 5-chloro-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazol-3-amine, 5-chloro-N,N-dimethyl-
    • 5-chloro-N,N-dimethyl-1H-indazol-3-amine
    • DTXSID40615450
    • 61317-27-9
    • SCHEMBL11766927
    • Inchi: 1S/C9H10ClN3/c1-13(2)9-7-5-6(10)3-4-8(7)11-12-9/h3-5H,1-2H3,(H,11,12)
    • InChI Key: AROMKFFSCKHEIH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C(=NN2)N(C)C

Computed Properties

  • Exact Mass: 195.0565
  • Monoisotopic Mass: 195.0563250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 31.9Ų

Experimental Properties

  • PSA: 31.92
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